3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one
3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one
Brand Name:
Vulcanchem
CAS No.:
1058744-83-4
VCID:
VC0042011
InChI:
InChI=1S/C25H28O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,8-11,13,19-20H,6-7,12,14H2,1-4H3/t19-,20-,24-,25-/m0/s1
SMILES:
CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CC=C4C3(C=CC(=C4)OC(=O)C)C)C
Molecular Formula:
C25H28O5
Molecular Weight:
408.494
3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one
CAS No.: 1058744-83-4
Reference Standards
VCID: VC0042011
Molecular Formula: C25H28O5
Molecular Weight: 408.494
| CAS No. | 1058744-83-4 |
|---|---|
| Product Name | 3,21-Bis(acetyloxy)pregna-1,3,5,9(11),16-pentaen-20-one |
| Molecular Formula | C25H28O5 |
| Molecular Weight | 408.494 |
| IUPAC Name | [2-[(8S,10R,13S,14S)-3-acetyloxy-10,13-dimethyl-8,12,14,15-tetrahydro-7H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H28O5/c1-15(26)29-14-23(28)22-8-7-20-19-6-5-17-13-18(30-16(2)27)9-11-24(17,3)21(19)10-12-25(20,22)4/h5,8-11,13,19-20H,6-7,12,14H2,1-4H3/t19-,20-,24-,25-/m0/s1 |
| Standard InChIKey | GFEOISHGGMIFER-WNLYKICVSA-N |
| SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CC=C4C3(C=CC(=C4)OC(=O)C)C)C |
| PubChem Compound | 131667656 |
| Last Modified | Nov 11 2021 |
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